Rubrofusarin-6-glucoside
Rubrofusarin-6-glucoside
Rubrofusarin-6-glucoside is a natural product found in Senna quinquangulata, Senna obtusifolia, and Senna tora with data available.
Brand Name:
Vulcanchem
CAS No.:
132922-80-6
VCID:
VC21226873
InChI:
InChI=1S/C21H22O10/c1-8-3-11(23)16-12(29-8)5-9-4-10(28-2)6-13(15(9)18(16)25)30-21-20(27)19(26)17(24)14(7-22)31-21/h3-6,14,17,19-22,24-27H,7H2,1-2H3/t14-,17-,19+,20-,21-/m1/s1
SMILES:
CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)OC4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C21H22O10
Molecular Weight:
434.4 g/mol
Rubrofusarin-6-glucoside
CAS No.: 132922-80-6
Cat. No.: VC21226873
Molecular Formula: C21H22O10
Molecular Weight: 434.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rubrofusarin-6-glucoside is a natural product found in Senna quinquangulata, Senna obtusifolia, and Senna tora with data available. |
|---|---|
| CAS No. | 132922-80-6 |
| Molecular Formula | C21H22O10 |
| Molecular Weight | 434.4 g/mol |
| IUPAC Name | 5-hydroxy-8-methoxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzo[g]chromen-4-one |
| Standard InChI | InChI=1S/C21H22O10/c1-8-3-11(23)16-12(29-8)5-9-4-10(28-2)6-13(15(9)18(16)25)30-21-20(27)19(26)17(24)14(7-22)31-21/h3-6,14,17,19-22,24-27H,7H2,1-2H3/t14-,17-,19+,20-,21-/m1/s1 |
| Standard InChI Key | CDMUGCVTTUOCFT-IAAKTDFRSA-N |
| Isomeric SMILES | CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
| SMILES | CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)OC4C(C(C(C(O4)CO)O)O)O)O |
| Canonical SMILES | CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)OC4C(C(C(C(O4)CO)O)O)O)O |
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